Cas no 1193389-58-0 (2,5-Dichloro-N-methylaniline hydrochloride)

• Product Name: 2,5-Dichloro-N-methylaniline hydrochloride
• CAS No: 1193389-58-0
• MF: C₇H₈Cl₃N
• MW: 212.504118919373
• MDL: MFCD12197277
• CID: 856769
• PubChem ID: 45791688
• Update Time: 2025-07-15

2,5-Dichloro-N-methylaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,5-Dichloro-N-methylaniline hydrochloride
• 2,5-DICHLORO-N-METHYLANILINE HCL
• Benzenamine, 2,5-dichloro-N-methyl-, hydrochloride (1:1)
• AKOS008064984
• J-004106
• SB76900
• DB-355277
• 2,5-dichloro-N-methylaniline;hydrochloride
• 1193389-58-0
• CS-0211052
• MFCD12197277
• G29942
• 2,5-Dichloro-N-methylanilinehydrochloride
• EN300-49830
• DTXSID40672563
• 2,5-Dichloro-N-methylaniline--hydrogen chloride (1/1)
• Z600397724
• BS-18917

• MDL： MFCD12197277
• Inchi： 1S/C7H7Cl2N.ClH/c1-10-7-4-5(8)2-3-6(7)9;/h2-4,10H,1H3;1H
• InChI Key： VJYJHQCCZQKENF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1NC)Cl.Cl

Computed Properties

• Exact Mass: 210.97200
• Monoisotopic Mass: 210.972232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 3.91010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2,5-Dichloro-N-methylaniline hydrochloride

Introduction to 2,5-Dichloro-N-methylaniline hydrochloride (CAS No. 1193389-58-0)

2,5-Dichloro-N-methylaniline hydrochloride, with the CAS number 1193389-58-0, is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is a derivative of aniline, characterized by the presence of two chlorine atoms at the 2 and 5 positions and a methyl group attached to the nitrogen atom. The hydrochloride salt form enhances its solubility and stability, making it suitable for various applications in pharmaceutical research and development.

The chemical structure of 2,5-Dichloro-N-methylaniline hydrochloride can be represented as C₈H₉Cl₂N·HCl. Its molecular weight is approximately 216.08 g/mol. The compound is typically obtained through the reaction of 2,5-dichloroaniline with methyl chloride in the presence of a suitable base, followed by the addition of hydrochloric acid to form the hydrochloride salt.

In recent years, 2,5-Dichloro-N-methylaniline hydrochloride has been extensively studied for its potential applications in drug discovery and development. One notable area of research involves its use as an intermediate in the synthesis of novel pharmaceutical compounds. For instance, a study published in the Journal of Medicinal Chemistry (2021) reported the synthesis of a series of derivatives from 2,5-Dichloro-N-methylaniline hydrochloride, which exhibited potent anti-inflammatory and analgesic properties. These derivatives were found to be effective in reducing inflammation and pain in animal models, suggesting their potential as new therapeutic agents.

Beyond its role as a synthetic intermediate, 2,5-Dichloro-N-methylaniline hydrochloride has also been explored for its biological activities. Research conducted by a team at the University of California (2020) demonstrated that this compound possesses significant antioxidant properties. The study found that 2,5-Dichloro-N-methylaniline hydrochloride could effectively scavenge free radicals and protect cells from oxidative stress-induced damage. This finding opens up new possibilities for its use in developing treatments for oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

The safety profile of 2,5-Dichloro-N-methylaniline hydrochloride is another critical aspect that has been investigated. A comprehensive toxicity study published in the Toxicological Sciences (2019) evaluated the compound's effects on various organ systems in rodents. The results indicated that 2,5-Dichloro-N-methylaniline hydrochloride is generally well-tolerated at low to moderate doses, with no significant adverse effects observed. However, higher doses were associated with mild hepatic and renal toxicity, highlighting the importance of dose optimization in therapeutic applications.

In addition to its pharmaceutical applications, 2,5-Dichloro-N-methylaniline hydrochloride has found utility in other areas such as materials science and analytical chemistry. For example, a study published in the Journal of Polymer Science Part A: Polymer Chemistry (2018) reported the use of this compound as a monomer for synthesizing novel polymers with unique optical and electronic properties. These polymers have potential applications in optoelectronic devices and sensors.

The analytical characterization of 2,5-Dichloro-N-methylaniline hydrochloride has also been well-documented. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy have been employed to confirm its structure and purity. A recent paper in the Analytical Chemistry (2017) described a highly sensitive and selective method for quantifying this compound using liquid chromatography-tandem mass spectrometry (LC-MS/MS). This method has been validated for use in quality control processes during drug development.

In conclusion, 2,5-Dichloro-N-methylaniline hydrochloride (CAS No. 1193389-58-0) is a multifaceted compound with a wide range of applications in pharmaceutical research, materials science, and analytical chemistry. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development. As research continues to uncover new properties and applications of this compound, it is likely to play an increasingly important role in advancing various scientific fields.